Cas no 2703780-84-9 (3-(difluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyrazine)

• Product Name: 3-(difluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyrazine
• CAS No: 2703780-84-9
• MF: C₇H₉F₂N₃
• MW: 173.163267850876
• MDL: MFCD34551443
• CID: 5627627
• PubChem ID: 165951141
• Update Time: 2023-11-27

3-(difluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyrazine Chemical and Physical Properties

Names and Identifiers

• 2703780-84-9
• 3-(difluoromethyl)-5H,6H,7H,8H-imidazo[1,5-a]pyrazine
• Z5081708385
• EN300-28305153
• Imidazo[1,5-a]pyrazine, 3-(difluoromethyl)-5,6,7,8-tetrahydro-
• 3-(difluoromethyl)-5H,6H,7H,8H-imidazo1,5-apyrazine

• MDL： MFCD34551443
• Inchi： 1S/C7H9F2N3/c8-6(9)7-11-4-5-3-10-1-2-12(5)7/h4,6,10H,1-3H2
• InChI Key： FFTKVRQOZJRATI-UHFFFAOYSA-N
• SMILES： FC(C1=NC=C2CNCCN21)F

Computed Properties

• Exact Mass: 173.07645362g/mol
• Monoisotopic Mass: 173.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 301.4±42.0 °C(Predicted)
• pka: 8.68±0.20(Predicted)